Cas no 1379318-90-7 (2-Bromo-5-methylthiazole-4-carbaldehyde)

2-Bromo-5-methylthiazole-4-carbaldehyde is a versatile heterocyclic aldehyde with a bromine substituent at the 2-position and a methyl group at the 5-position of the thiazole ring. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. The presence of both bromine and aldehyde functional groups enhances its reactivity, enabling selective cross-coupling reactions, nucleophilic substitutions, and further derivatization. Its well-defined structure and high purity make it suitable for precise synthetic applications. The compound is typically handled under controlled conditions due to its sensitivity, ensuring optimal performance in complex chemical transformations.

2-Bromo-5-methylthiazole-4-carbaldehyde structure

1379318-90-7 structure

Product Name:2-Bromo-5-methylthiazole-4-carbaldehyde

CAS No:1379318-90-7

MF:C₅H₄BrNOS

MW:206.06035900116

MDL:MFCD20039162

CID:1091413

PubChem ID:72207201

Update Time:2025-06-07

2-Bromo-5-methylthiazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-5-methylthiazole-4-carbaldehyde
- 2-bromo-5-methyl-1,3-thiazole-4-carbaldehyde
- 1379318-90-7
- AT15268
- Z1269219955
- EN300-6505396
- MDL： MFCD20039162
- Inchi： 1S/C5H4BrNOS/c1-3-4(2-8)7-5(6)9-3/h2H,1H3
- InChI Key： NTDQOUDMMMDAMH-UHFFFAOYSA-N
- SMILES： BrC1=NC(C=O)=C(C)S1

Computed Properties

Exact Mass: 204.91970g/mol
Monoisotopic Mass: 204.91970g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 122
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 58.2Å²

2-Bromo-5-methylthiazole-4-carbaldehyde Pricemore >>

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